Cas no 18093-03-3 (Phenol, 2-chloro-4,5-dimethoxy-)

• Product Name: Phenol, 2-chloro-4,5-dimethoxy-
• CAS No: 18093-03-3
• MF: C₈H₉ClO₃
• MW: 188.61
• CID: 5076303
• Update Time: 2025-06-07

Phenol, 2-chloro-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4,5-dimethoxy-
• 2-chloro-4,5-dimethoxyphenol

• Inchi： 1S/C8H9ClO3/c1-11-7-3-5(9)6(10)4-8(7)12-2/h3-4,10H,1-2H3
• InChI Key： PUROFIPRNPIMST-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=C(OC)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Phenol, 2-chloro-4,5-dimethoxy-

Phenol, 2-chloro-4,5-dimethoxy- (CAS No. 18093-03-3): An Overview of Its Properties, Applications, and Recent Research

Phenol, 2-chloro-4,5-dimethoxy- (CAS No. 18093-03-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-chloro-4,5-dimethoxyphenol, is characterized by its unique chemical structure and diverse applications. In this comprehensive overview, we will delve into the properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-chloro-4,5-dimethoxyphenol consists of a phenolic ring with a chlorine atom at the 2-position and methoxy groups at the 4 and 5 positions. This specific arrangement of functional groups imparts distinct physical and chemical properties to the molecule. For instance, the presence of the phenolic hydroxyl group confers polarity and reactivity, while the chlorine and methoxy substituents influence its solubility and stability.

In terms of physical properties, 2-chloro-4,5-dimethoxyphenol is a solid at room temperature with a melting point ranging from 80 to 85°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for various chemical reactions and formulations.

The synthesis of 2-chloro-4,5-dimethoxyphenol can be achieved through several routes. One common method involves the chlorination of 4,5-dimethoxyphenol followed by isolation and purification steps. Another approach involves the methylation of 2-chloro-4-hydroxyphenol using methylating agents such as methyl iodide or dimethyl sulfate. These synthetic pathways have been optimized to yield high purity products with minimal by-products.

2-chloro-4,5-dimethoxyphenol has been extensively studied for its biological activities. One notable application is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Recent research has highlighted its potential as an antioxidant and anti-inflammatory agent. Studies have shown that this compound can effectively scavenge free radicals and inhibit pro-inflammatory cytokines, making it a promising candidate for therapeutic applications.

In addition to its antioxidant properties, 2-chloro-4,5-dimethoxyphenol has demonstrated antimicrobial activity against a range of bacteria and fungi. This property has led to its evaluation as a potential component in disinfectants and preservatives. The mechanism of action is believed to involve disruption of microbial cell membranes and inhibition of essential metabolic pathways.

The environmental impact of 2-chloro-4,5-dimethoxyphenol is another area of active research. Studies have investigated its biodegradability and ecotoxicological effects to ensure its safe use in various applications. Preliminary findings suggest that this compound can be biodegraded under aerobic conditions, although further research is needed to fully understand its environmental fate.

In the pharmaceutical industry, 2-chloro-4,5-dimethoxyphenol has shown promise as a lead compound for drug development. Its ability to modulate specific biological targets makes it an attractive candidate for the design of novel therapeutics. For instance, researchers have explored its potential in treating neurodegenerative diseases by targeting oxidative stress pathways.

The safety profile of 2-chloro-4,5-dimethoxyphenol is an important consideration for its practical applications. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. Results indicate that it exhibits low toxicity when used within recommended concentrations. However, proper handling precautions should be observed to minimize any potential risks.

In conclusion, Phenol, 2-chloro-4,5-dimethoxy- (CAS No. 18093-03-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure confers valuable properties that make it suitable for various industrial processes and therapeutic developments. Ongoing research continues to uncover new insights into its biological activities and environmental impact, further solidifying its importance in the scientific community.